Allyl octadecyl oxalate

• Molecular Formula: C23H42O4
• Molecular Weight: 382.6 g/mol
• IUPAC Name: 1-O-octadecyl 2-O-prop-2-enyl oxalate
• InChI: InChI=1S/C23H42O4/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-21-27-23(25)22(24)26-20-4-2/h4H,2-3,5-21H2,1H3
• InChI Key: JUETYCJINGVUAJ-UHFFFAOYSA-N
• SMILES: CCCCCCCCCCCCCCCCCCOC(=O)C(=O)OCC=C

Description

Allyl octadecyl oxalate is a diester obtained by the formal condensation of both the carboxy group of oxalic acid with the hydroxy groups of allyl alcohol and stearyl alcohol respectively. Metabolite observed in cancer metabolism. It has a role as a human metabolite. It is a diester and a member of dicarboxylic acids and O-substituted derivatives. It derives from an allyl alcohol, an oxalic acid and an octadecan-1-ol.

Scientific Research Applications

• Pharmaceutical Synthesis and Analysis Allyl 4,6-O-ethylidene-beta-D-glucopyranoside, an intermediate in the synthesis of etoposide phosphate (a water-soluble derivative of the antineoplastic drug etoposide), has been studied for its role in pharmaceutical synthesis. A method for its determination using gradient high-performance liquid chromatography with postcolumn derivatization has been developed, illustrating its relevance in pharmaceutical analysis (Demperio, 2002).

• Enhanced Selectivity in Electrode Design Research has shown that replacing long-chain octadecyl radicals with methyl radicals in the steric accessibility of exchange centers significantly enhances the selectivity of an oxalate-selective electrode. This advancement in electrode design indicates the potential for improved analysis in various applications, including food and health products (Rakhman’ko et al., 2015).

• Molecular Packing in Polymer-Grafted Silica The molecular packing structure of comb-shaped polymer-grafted silica, using surface-initiated atom transfer radical polymerization (ATRP), has been tuned to enhance molecular-shape selectivity. This research highlights the role of allyl octadecyl oxalate in modifying silica surfaces for selective separation processes, especially in chromatography (Mallik et al., 2009).

• Ion Chromatography and Chemiluminescence Detection The application of surfactant coated octadecyl-silica monolithic columns in ion chromatography for the detection of oxalate in various samples demonstrates the analytical capabilities of this compound in complex sample matrices like beer and urine (Maya et al., 2011).

• Polymerization of Multiallyl Monomers Allyl oxalates are involved in the polymerization of multiallyl monomers, contributing to the development of unique polymers with specific properties. This research is significant in understanding the polymerization mechanisms and potential applications in materials science (Matsumoto, 2001).

• Molecular Structure Analysis in Chemistry The molecular structure and characteristics of bis(2-methoxy-4-allylphenyl)oxalate have been investigated. This research aids in understanding the chemical behavior and potential applications of similar oxalate compounds in various fields, including materials chemistry and drug design (Şahin et al., 2016).